Cas no 1375196-35-2 (1-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine
• CAS No: 1375196-35-2
• MF: C₁₇H₁₆FN₅S
• MW: 341.405844688416
• CID: 6176011
• PubChem ID: 72049425
• Update Time: 2025-06-29

1-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1375196-35-2
• Z643717422
• EN300-26622781
• AKOS034498275
• 6-(4-fluorophenyl)-2-(4-prop-2-ynylpiperazin-1-yl)imidazo[2,1-b][1,3,4]thiadiazole
• 1-[6-(4-fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine
• 1-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine

• Inchi： 1S/C17H16FN5S/c1-2-7-21-8-10-22(11-9-21)17-20-23-12-15(19-16(23)24-17)13-3-5-14(18)6-4-13/h1,3-6,12H,7-11H2
• InChI Key： ZFUFHMNUZHDBRF-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC(=CC=3)F)=CN2N=C1N1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 341.11104487g/mol
• Monoisotopic Mass: 341.11104487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9Ų

Additional information on 1-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine

Research Brief on 1-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine (CAS: 1375196-35-2)

The compound 1-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine (CAS: 1375196-35-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The imidazo[2,1-b][1,3,4]thiadiazole core, coupled with the 4-fluorophenyl and prop-2-yn-1-ylpiperazine moieties, contributes to its high binding affinity and selectivity. Preliminary in vitro assays have demonstrated promising activity against a range of cancer cell lines, with IC50 values in the nanomolar range.

In terms of synthesis, researchers have optimized a multi-step route starting from commercially available 4-fluorobenzaldehyde. Key steps include the formation of the imidazo[2,1-b][1,3,4]thiadiazole ring system via cyclization, followed by the introduction of the prop-2-yn-1-ylpiperazine side chain. The final compound has been characterized using NMR, HPLC, and mass spectrometry, confirming its high purity and structural integrity.

Pharmacokinetic studies in animal models have revealed favorable properties, including good oral bioavailability and moderate plasma half-life. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its drug-like properties while maintaining its potent biological activity.

In conclusion, 1-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]-4-(prop-2-yn-1-yl)piperazine represents a promising scaffold for further development as a therapeutic agent. Its unique combination of structural features and biological activity makes it a valuable candidate for ongoing research in oncology and inflammation. Future studies should explore its mechanism of action in greater detail and assess its efficacy in more complex disease models.